Cas no 681166-83-6 (N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• CAS No: 681166-83-6
• MF: C₁₇H₁₄N₂O₃S
• MW: 326.369662761688
• CID: 5958747
• PubChem ID: 3162265
• Update Time: 2025-06-13

N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide
• N-(2-methylbenzo[d]thiazol-6-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
• 1,4-Benzodioxin-2-carboxamide, 2,3-dihydro-N-(2-methyl-6-benzothiazolyl)-
• ZINC04088333
• SMR000291083
• Oprea1_756746
• AKOS008484740
• CHEMBL1429327
• MLS000718815
• N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• BDBM61298
• HMS2770I09
• F0537-0031
• 681166-83-6
• N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxin-3-carboxamide
• cid_3162265
• DTXSID701329923

• Inchi： 1S/C17H14N2O3S/c1-10-18-12-7-6-11(8-16(12)23-10)19-17(20)15-9-21-13-4-2-3-5-14(13)22-15/h2-8,15H,9H2,1H3,(H,19,20)
• InChI Key： DFCWYKDKUUGVCF-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1C(NC1C=C2SC(C)=NC2=CC=1)=O

Computed Properties

• Exact Mass: 326.07251349g/mol
• Monoisotopic Mass: 326.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• Density: 1.418±0.06 g/cm3(Predicted)
• Boiling Point: 572.4±50.0 °C(Predicted)
• pka: 11.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

Recent Advances in the Study of N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 681166-83-6)

In recent years, the compound N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 681166-83-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and benzodioxine moieties, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.

The primary focus of recent studies has been on elucidating the pharmacological properties and mechanisms of action of 681166-83-6. Researchers have employed a combination of in vitro and in vivo models to investigate its efficacy as a modulator of specific biological pathways. Notably, the compound has demonstrated significant activity in targeting enzymes and receptors implicated in inflammatory and neurodegenerative diseases. These findings underscore its potential as a lead compound for drug development.

One of the key advancements in the study of 681166-83-6 involves its synthesis and structural optimization. Recent publications have detailed novel synthetic routes that improve yield and purity, thereby facilitating further pharmacological evaluation. Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions that underpin its biological activity. These efforts are critical for the rational design of derivatives with enhanced therapeutic profiles.

In terms of clinical relevance, preliminary studies have explored the compound's pharmacokinetics and toxicity profiles. Data from animal models indicate favorable bioavailability and a manageable safety profile, which are essential considerations for translational research. However, further investigations are required to address potential off-target effects and to optimize dosing regimens for human applications.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the development of 681166-83-6 as a therapeutic candidate. Recent patents and industry reports highlight its inclusion in preclinical pipelines for conditions such as multiple sclerosis and chronic pain. These developments reflect the growing recognition of its therapeutic potential and the need for continued investment in its research.

In conclusion, the compound N-(2-methyl-1,3-benzothiazol-6-yl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide (CAS: 681166-83-6) represents a promising avenue for drug discovery. Its multifaceted pharmacological properties, coupled with advancements in synthetic and analytical methodologies, position it as a valuable candidate for further investigation. Future research should focus on translational studies to bridge the gap between laboratory findings and clinical applications, ultimately paving the way for novel therapeutics.